Cas no 2229407-05-8 (2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine
• CAS No: 2229407-05-8
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6496470
• PubChem ID: 165657229
• Update Time: 2025-05-23

2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine
• EN300-1810005
• 2229407-05-8

• Inchi： 1S/C15H18N2/c1-10-4-5-11-8-12(6-7-13(11)17-10)15(16)9-14(15,2)3/h4-8H,9,16H2,1-3H3
• InChI Key： NSGMGHAUBSEZQV-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine

Introduction to 2,2-Dimethyl-1-(2-Methylquinolin-6-Yl)cyclopropan-1-Amine (CAS No: 2229407-05-8)

The compound 2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine, with the CAS number CAS 2229407-05-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biological research. This compound belongs to the broader category of cyclopropane derivatives, which are known for their unique chemical properties and potential applications in drug discovery. The molecule's structure features a cyclopropane ring substituted with a methyl group and a quinoline moiety, making it a valuable subject for exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize this compound, leveraging its structural complexity for diverse applications. The quinoline analogs derived from this compound have shown promising results in preclinical studies, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The integration of cyclopropane rings into such frameworks has been shown to enhance the molecule's stability and bioavailability, making it a compelling candidate for further exploration.

One of the most intriguing aspects of CAS 2229407-05-8 is its ability to modulate cellular signaling pathways. Studies have demonstrated that this compound can interact with key enzymes and receptors involved in inflammation and apoptosis, potentially offering new avenues for treating chronic inflammatory conditions. Moreover, its unique pharmacokinetic profile suggests that it may exhibit reduced toxicity compared to traditional therapies, making it an attractive option for drug development.

The synthesis of cyclopropane derivatives like this compound often involves intricate multi-step reactions, requiring precise control over reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including transition metal-catalyzed cycloadditions and organocatalytic methods, to construct the core cyclopropane structure. These methods not only highlight the versatility of modern synthetic techniques but also underscore the importance of structural diversity in drug design.

In terms of biological activity, CAS 2229407-05-8 has exhibited potent inhibitory effects on several enzyme targets, including kinases and proteases. These findings have been corroborated by both in vitro and in vivo studies, which have further elucidated the compound's mechanism of action. Its ability to selectively target specific molecular entities without affecting normal cellular processes has been particularly noteworthy, suggesting a high degree of therapeutic selectivity.

Looking ahead, the potential applications of CAS 2229407-05-8 extend beyond conventional drug discovery. Its structural characteristics make it an ideal candidate for exploring novel therapeutic modalities, such as targeted drug delivery systems and nanotherapeutics. Additionally, ongoing research into its pharmacodynamic properties is expected to provide deeper insights into its efficacy and safety profiles.

In conclusion, the compound 2,2-dimethyl-1-(2-methylquinolin-6-yl)cyclopropan-1-amine (CAS No: 2239407–05–8) represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of therapeutic development.